4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate

• IUPAC Name: [4-[4-(dimethoxymethyl)pyrimidin-2-yl]phenyl] 4-fluorobenzoate
• InChI: InChI=1S/C20H17FN2O4/c1-25-20(26-2)17-11-12-22-18(23-17)13-5-9-16(10-6-13)27-19(24)14-3-7-15(21)8-4-14/h3-12,20H,1-2H3
• InChI Key: WTYYCWMCUYJPSM-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=NC(=NC=C1)C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)F)OC
• Molecular Formula: C20H17FN2O4
• DSSTOX Substance ID: DTXSID101184678
• Molecular Weight: 368.4 g/mol
• CAS RN: 477870-26-1

Description

“4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate” is a chemical compound with the molecular formula C20H17FN2O4. It has a molecular weight of 368.36.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and various functional groups attached to it. Further analysis would require more specific data or computational modeling.

Scientific Research Applications

• Palladium Complexes Synthesis :

  • Palladium(II) complexes with the cyclometallated CYN(sp2)PdC(sp2) ring and various ligands, including compounds related to 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate, have been synthesized. These complexes show potential in catalysis and organometallic chemistry (Ghedini et al., 1992).

• Fluorescence Binding Studies :

  • Research on p-hydroxycinnamic acid derivatives, structurally related to 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate, has revealed their interactions with bovine serum albumin through fluorescence and UV–vis spectral studies, shedding light on protein-ligand interactions (Meng et al., 2012).

• Crystallographic Analysis :

  • The synthesis and crystallographic analysis of similar compounds have been conducted, providing valuable insights into their molecular structures and potential applications in crystal engineering and material sciences (Moser et al., 2005).

• Anticancer Agent Synthesis :

  • Research has been conducted on the synthesis of fluorinated coumarin–pyrimidine hybrids, related to 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate, as potent anticancer agents, highlighting their potential in pharmaceuticals and drug development (Hosamani et al., 2015).

• Polyimide Material Development :

  • Studies have shown the use of related compounds in the preparation and characterization of new polyimides, demonstrating their significance in the field of advanced polymer materials (Liaw et al., 1999).

• Antibacterial and Anti-HIV Agent Synthesis :

  • Compounds structurally similar to 4-[4-(Dimethoxymethyl)-2-pyrimidinyl]phenyl 4-fluorobenzenecarboxylate have been synthesized and tested for their antibacterial and anti-HIV activities, suggesting potential applications in antimicrobial and antiviral therapies (Patel & Chikhalia, 2006).